Tri(propan-2-yl)[(tributylstannyl)ethynyl]silane

• IUPAC Name: tri(propan-2-yl)-(2-tributylstannylethynyl)silane
• InChI: InChI=1S/C11H21Si.3C4H9.Sn/c1-8-12(9(2)3,10(4)5)11(6)7;3*1-3-4-2;/h9-11H,2-7H3;3*1,3-4H2,2H3
• InChI Key: FDPMVDLYHVUQBS-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C#C[Si](C(C)C)(C(C)C)C(C)C
• Molecular Formula: C23H48SiSn
• DSSTOX Substance ID: DTXSID10565731
• Molecular Weight: 471.4 g/mol
• CAS No.: 141339-51-7

Description

Tri(propan-2-yl)[(tributylstannyl)ethynyl]silane is a chemical compound with the molecular formula C23H48SiSn. It is an organosilicon compound that features both silicon and tin atoms in its structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Tri(propan-2-yl)[(tributylstannyl)ethynyl]silane typically involves the reaction of tri(propan-2-yl)silane with tributylstannylacetylene under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as a palladium complex, to facilitate the formation of the desired product .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

Tri(propan-2-yl)[(tributylstannyl)ethynyl]silane can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form silanol derivatives.

Reduction: Reduction reactions can lead to the formation of silane derivatives.

Substitution: The stannyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield silanol derivatives, while substitution reactions can produce a wide range of functionalized silanes .

Scientific Research Applications

Tri(propan-2-yl)[(tributylstannyl)ethynyl]silane has several scientific research applications, including:

Chemistry: It is used as a precursor in the synthesis of other organosilicon compounds.

Biology: The compound can be used in the development of bioactive molecules.

Industry: Utilized in the production of advanced materials and coatings.

Mechanism of Action

The mechanism by which Tri(propan-2-yl)[(tributylstannyl)ethynyl]silane exerts its effects involves interactions with various molecular targets. The silicon and tin atoms in the compound can form bonds with other elements, facilitating the formation of new chemical structures. These interactions can influence the reactivity and stability of the compound, making it useful in various chemical processes .

Comparison with Similar Compounds

Similar Compounds

Triisopropylsilane: An organosilicon compound used as a scavenger in peptide synthesis and as a mild reducing agent.

Tri(propan-2-yl)[(trimethylsilyl)ethynyl]silane: Another organosilicon compound with similar structural features but different functional groups.

Uniqueness

Tri(propan-2-yl)[(tributylstannyl)ethynyl]silane is unique due to the presence of both silicon and tin atoms in its structure. This dual functionality allows it to participate in a wider range of chemical reactions compared to similar compounds that contain only silicon or tin .